4-[(1-Hydroxybutan-2-yl)amino]-2-(methylsulfanyl)-6-phenylpyrimidine-5-carbonitrile

• IUPAC Name: 4-(1-hydroxybutan-2-ylamino)-2-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H18N4OS/c1-3-12(10-21)18-15-13(9-17)14(19-16(20-15)22-2)11-7-5-4-6-8-11/h4-8,12,21H,3,10H2,1-2H3,(H,18,19,20)
• InChI Key: PEMLLAOIUUJGEF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC1=NC(=NC(=C1C#N)C2=CC=CC=C2)SC
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

This pyrimidine derivative features a 1-hydroxybutan-2-ylamino group at position 4, a methylsulfanyl group at position 2, a phenyl ring at position 6, and a carbonitrile group at position 5 (Figure 1). The methylsulfanyl group contributes to lipophilicity, while the phenyl and carbonitrile groups stabilize the aromatic system and modulate electronic properties.

Comparison with Similar Compounds

Table 1: Substituent Comparison at Key Positions

Compound Name	Position 2	Position 4	Position 5	Position 6	Molecular Weight
Target Compound	Methylsulfanyl	1-Hydroxybutan-2-ylamino	Carbonitrile	Phenyl	~357.45 g/mol*
4-Amino-2-methyl-6-phenylpyrimidine-5-carbonitrile	Methyl	Amino	Carbonitrile	Phenyl	~250.29 g/mol
2-[(2-Chlorobenzyl)sulfanyl]-4-(methylamino)-6-phenyl-5-pyrimidinecarbonitrile	2-Chlorobenzylsulfanyl	Methylamino	Carbonitrile	Phenyl	366.87 g/mol
4-Amino-6-(4-chlorophenyl)-2-(phenethylamino)pyrimidine-5-carbonitrile	Phenethylamino	Amino	Carbonitrile	4-Chlorophenyl	349.82 g/mol
4-[(4-Chlorophenyl)sulfanyl]-2-(methylsulfanyl)-6-phenylpyrimidine-5-carbonitrile	Methylsulfanyl	4-Chlorophenylsulfanyl	Carbonitrile	Phenyl	369.90 g/mol
4-(Cyclohexylamino)-2-[(4-methylbenzyl)sulfanyl]-6-phenylpyrimidine-5-carbonitrile	(4-Methylbenzyl)sulfanyl	Cyclohexylamino	Carbonitrile	Phenyl	414.57 g/mol
Ethyl 4-methyl-2-(methylsulfanyl)-6-[(4-phenoxyphenyl)amino]pyrimidine-5-carboxylate	Methylsulfanyl	4-Phenoxyphenylamino	Carboxylate ester	Methyl	395.47 g/mol

*Calculated based on molecular formula.

Key Observations:

Position 4 Variability: The target compound’s 1-hydroxybutan-2-ylamino group is unique, combining hydroxyl and amino groups, which may improve solubility and target binding compared to simpler amino (e.g., ) or methylamino (e.g., ) substituents.

Position 2 Modifications: Methylsulfanyl in the target compound is smaller than benzylsulfanyl or chlorobenzylsulfanyl groups (e.g., ), which may favor better penetration into hydrophobic pockets. Phenethylamino () introduces a flexible chain, possibly enabling conformational adaptability in binding.

Position 5 and 6: The carbonitrile group (common in most analogues) stabilizes the pyrimidine ring via electron-withdrawing effects. Replacing it with a carboxylate ester () alters electronic properties and metabolic stability.

Pharmacological and Physicochemical Comparisons

Physicochemical Properties:

• Solubility: The target compound’s hydroxybutan-2-ylamino group likely enhances water solubility compared to analogues with non-polar substituents (e.g., ).
• Lipophilicity : Methylsulfanyl and phenyl groups contribute to moderate logP values, balancing membrane permeability and solubility.
• Metabolic Stability : The carbonitrile group may resist metabolic degradation better than ester derivatives ().

Structural Insights from Crystallography

• The methylsulfanyl group in the target compound adopts a conformation similar to that in 2-[(2-methoxyethyl)sulfanyl]-4-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (bond angles: C–S–C ~105°) .
• Intermolecular hydrogen bonds involving the hydroxybutan-2-ylamino group (e.g., N–H⋯O) could stabilize crystal packing, as seen in related structures .